![molecular formula C15H24N2O3S B3935560 N-(4-{[(1-isopropyl-2-methylpropyl)amino]sulfonyl}phenyl)acetamide](/img/structure/B3935560.png)
N-(4-{[(1-isopropyl-2-methylpropyl)amino]sulfonyl}phenyl)acetamide
Overview
Description
N-(4-{[(1-isopropyl-2-methylpropyl)amino]sulfonyl}phenyl)acetamide, also known as ISA247, is a novel immunosuppressant drug that has shown promising results in various scientific studies. It is a synthetic compound that belongs to the class of sulfonamides and acts as a calcineurin inhibitor.
Mechanism of Action
The mechanism of action of N-(4-{[(1-isopropyl-2-methylpropyl)amino]sulfonyl}phenyl)acetamide involves inhibition of calcineurin, a protein phosphatase that plays a crucial role in the activation of T-cells. By inhibiting calcineurin, this compound prevents the activation and proliferation of T-cells, thus suppressing the immune response.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including inhibition of cytokine production, reduction of T-cell activation, and suppression of the immune response. It has also been shown to have anti-inflammatory properties and to reduce the levels of certain inflammatory markers in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-{[(1-isopropyl-2-methylpropyl)amino]sulfonyl}phenyl)acetamide in lab experiments is its specificity for calcineurin inhibition, which makes it a useful tool for studying the role of calcineurin in various biological processes. However, its potency and selectivity can also be a limitation, as it may require higher concentrations or longer exposure times to achieve the desired effects.
Future Directions
For research on N-(4-{[(1-isopropyl-2-methylpropyl)amino]sulfonyl}phenyl)acetamide include exploring its potential therapeutic applications in other diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further studies are also needed to understand the long-term effects of this compound on the immune system and to develop more effective and targeted immunosuppressive therapies.
Scientific Research Applications
N-(4-{[(1-isopropyl-2-methylpropyl)amino]sulfonyl}phenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including autoimmune disorders, organ transplantation, and inflammatory conditions. It has shown to be effective in preventing rejection of transplanted organs and reducing the symptoms of autoimmune diseases such as psoriasis and multiple sclerosis.
properties
IUPAC Name |
N-[4-(2,4-dimethylpentan-3-ylsulfamoyl)phenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3S/c1-10(2)15(11(3)4)17-21(19,20)14-8-6-13(7-9-14)16-12(5)18/h6-11,15,17H,1-5H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFKMEDBSYSIWRT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(C)C)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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